Cas no 1198604-53-3 (3-Benzyl-3-azabicyclo[3.1.0]hexan-2-one)

• Product Name: 3-Benzyl-3-azabicyclo[3.1.0]hexan-2-one
• CAS No: 1198604-53-3
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD21099566
• CID: 1016178
• PubChem ID: 68080916
• Update Time: 2025-04-20

3-Benzyl-3-azabicyclo[3.1.0]hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-3-azabicyclo[3.1.0]hexan-2-one
• AK-89913
• ANW-67154
• CTK8C1739
• KB-234777
• AMY26081
• 3-benzyl-3-aza-bicyclo[3.1.0]hexan-2-one
• 3-Azabicyclo[3.1.0]hexan-2-one, 3-(phenylmethyl)-
• 1198604-53-3
• A850279
• SCHEMBL10262574
• YXB60453
• AKOS016006611
• AS-41338
• CS-0314304
• MFCD21099566
• DTXSID60737941

• MDL： MFCD21099566
• Inchi： 1S/C12H13NO/c14-12-11-6-10(11)8-13(12)7-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key： ZSWYHQBTOWUEBA-UHFFFAOYSA-N
• SMILES： O=C1C2CC2CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų